Cas no 20649-47-2 ((2R,3R,4S,5R)-2-(4-Aminobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol)

• Product Name: (2R,3R,4S,5R)-2-(4-Aminobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• CAS No: 20649-47-2
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 910200
• PubChem ID: 3080719
• Update Time: 2024-02-28

(2R,3R,4S,5R)-2-(4-Aminobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dideazaadenosine
• 1H-Benzimidazol-4-amine, 1-beta-D-ribofuranosyl-
• Adenosine receptor agonist, 7
• BDBM200211
• 1-Pentofuranosyl-1H-benzimidazol-4-amine
• 9-(1-.beta.-D-Ribofuranosyl)-1,3-dideazaadenine
• 4-Amino-1-(beta-D-ribofuranosyl)-1H-benzimidazole
• (2R,3R,4S,5R)-2-(4-aminobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-(4-Aminobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C12H15N3O4/c13-6-2-1-3-7-9(6)14-5-15(7)12-11(18)10(17)8(4-16)19-12/h1-3,5,8,10-12,16-18H,4,13H2/t8-,10-,11-,12-/m1/s1
• InChI Key： DFNBVHDKNMLJFQ-HJQYOEGKSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=CC=CC1=2)N)O)O

Computed Properties

• Exact Mass: 265.10625597g/mol
• Monoisotopic Mass: 265.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: -0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides Benzimidazole ribonucleosides and ribonucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides